1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea
• InChI: InChI=1S/C19H18ClN3OS/c1-12-2-3-13-11-14(18(24)23-17(13)10-12)8-9-21-19(25)22-16-6-4-15(20)5-7-16/h2-7,10-11H,8-9H2,1H3,(H,23,24)(H2,21,22,25)
• InChI Key: IEDDVOKURPKXDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

1-(4-chlorophenyl)-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea is a synthetic compound that has been widely studied due to its potential therapeutic applications. The compound belongs to the class of thiourea derivatives and has been shown to exhibit a variety of biochemical and physiological effects.

Scientific Research Applications

• Antimicrobial and Mosquito Larvicidal Activity : The synthesis of complex quinoline derivatives, including thiourea compounds, has been explored for their potent antimicrobial and mosquito larvicidal activities. These studies highlight the compounds' effectiveness against various bacterial and fungal strains, as well as their potential in controlling mosquito populations by targeting the larvae stage of Culex quinquefasciatus, a vector for many tropical diseases (Rajanarendar et al., 2010).

• Corrosion Inhibition : Research into quinoxalines, a related chemical structure, has demonstrated their utility as corrosion inhibitors for metals in acidic environments. This underscores the relevance of such compounds in protecting materials from corrosion, with a particular focus on the relationship between molecular structure and inhibition efficiency (Zarrouk et al., 2014).

• Antimicrobial Agents Synthesis : The development of novel pyrazolo[3,4-d]pyrimidine derivatives, which include thiourea functionalities, has been shown to yield compounds with significant antimicrobial properties. This reflects the ongoing interest in leveraging the unique chemical properties of thiourea derivatives to combat microbial resistance (Holla et al., 2006).

• Chemosensing and Antioxidant Studies : Acylthiourea derivatives, incorporating quinoline structures, have been synthesized and characterized for their potential in chemosensing applications, particularly in detecting metal ions such as indium (III). These compounds have also been evaluated for their antioxidant properties, showcasing their versatility in various biochemical applications (Kalaiyarasi et al., 2019).

• Anticancer Activity Exploration : The exploration of 4-hydroxyquinoline derivatives for their potential anticancer activities has been a significant area of research. Modifications of the quinoline structure, including incorporation of thiourea, aim to enhance cytotoxic effects against various cancer cell lines, highlighting the compound's relevance in developing new therapeutic agents (Regal et al., 2020).